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These application notes provide a comprehensive overview and detailed protocols for the
dosimetry of Palladium-103 (Pd-103) brachytherapy sources. The information is based on
established international standards, primarily the American Association of Physicists in
Medicine (AAPM) Task Group 43 (TG-43) formalism and its updates.

Introduction to Palladium-103 Dosimetry

Palladium-103 is a low-energy gamma-emitting radioisotope with a half-life of 16.99 days,
commonly used in brachytherapy for the treatment of various cancers, most notably prostate
cancer.[1] Accurate dosimetry is paramount for effective and safe treatment, ensuring the
prescribed dose is delivered to the target volume while minimizing exposure to surrounding
healthy tissues. The dosimetry of Pd-103 sources is governed by the AAPM TG-43 protocol,
which provides a standardized formalism for calculating the dose distribution around a
brachytherapy source.[2][3][4][5]

The TG-43 formalism characterizes the dose distribution using several key parameters, which
are determined through a combination of experimental measurements and Monte Carlo
simulations.[6][7][8][9]

The AAPM TG-43 Formalism
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The dose rate at a specific point (r, 0) in a water phantom from a brachytherapy source can be
calculated using the following equation:

D(r, 8) = Sk - A - [GL(r, 8) / GL(r0, 60)] - gL(r) - F(r, 6)
Where:

e D(r, 8) is the dose rate at the point of interest.

o Sk is the air-kerma strength of the source.

e Ais the dose rate constant in water.[2][6][10][11]

e GL(r, 0) is the geometry function.

e gL(r) is the radial dose function.[6][10][11][12]

e F(r, 8) is the 2D anisotropy function.[6][10][11][12]

e (r0, 60) is the reference position (1 cm, 90°).

Dosimetric Parameters of Commercially Available
Palladium-103 Sources

The following tables summarize the consensus dosimetric parameters for several commercially
available Pd-103 brachytherapy sources, as determined by Monte Carlo simulations and
experimental measurements. These values are essential for accurate treatment planning.

Table 1: Dose Rate Constants for Various Pd-103 Sources
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Dose Rate

Measurement/Calc

Source Model Constant (A) (cGy . Reference
ulation Method
h-*U™?)
Theragenics Model
0.691 - 0.694 Monte Carlo [2]
200
BrachySeedPd-103
0.613 - 0.65 Monte Carlo, TLD [10][13]
Model Pd-1
ADVANTAGE™ Pd-
0.67 - 0.69 Monte Carlo, TLD [11][14]
103
InterSourcel103 0.696 Monte Carlo [12]
Monte Carlo, Diode
MED3633 0.677 - 0.693 [7]
Detector
Best double-wall 0.67 Monte Carlo [15]
Not specified, but in
IR01-(103)Pd good agreement with Monte Carlo [6]
TLD
Table 2: Anisotropy Constants for Various Pd-103 Sources
Anisotropy Measurement/Calc
Source Model ] Reference
Constant (@an) ulation Method
Theragenics Model
) 0.862 Monte Carlo [2]
200 (light seed)
Theragenics Model
0.884 Monte Carlo [2]
200 (heavy seed)
BrachySeedPd-103
0.978 - 0.98 Monte Carlo [10][13]
Model Pd-1
ADVANTAGE™ Pd-
0.864 - 0.865 Monte Carlo [11]
103
Best double-wall 0.89 TLD [15]
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Experimental Protocols
Thermoluminescent Dosimetry (TLD) for Pd-103 Sources

This protocol outlines the general procedure for measuring the dose distribution of a Pd-103
source using TLDs in a solid water phantom.

Materials:

o Palladium-103 brachytherapy source of known air-kerma strength.
e Solid Water phantom slabs (e.g., WT1 or RW-1).[11][12][13][14][15]
e Lithium Fluoride (LiF) TLD chips or micro-cubes.[11][12][13][14]

e TLD reader (calibrated).

» High-precision calipers.

e Source holder and positioning system.

o Lead-lined storage container for the source.

Procedure:

e Phantom Preparation:

o Machine slabs of the Solid Water phantom with precise holes to accommodate the Pd-103
source and TLDs at various distances and angles.[15][16]

o Ensure a minimum of 10 cm of phantom material surrounds the measurement points to
provide full scatter conditions.[15]

e TLD Calibration and Annealing:

o Calibrate the TLDs using a known radiation source (e.g., Cobalt-60) to determine their
dose-response curve.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1244339?utm_src=pdf-body
https://www.researchgate.net/publication/225443671_Dosimetric_parameters_of_palladium-103_brachytherapy_source_with_Monte_Carlo_simulation
https://pubmed.ncbi.nlm.nih.gov/10841414/
https://pubmed.ncbi.nlm.nih.gov/12735969/
https://pubmed.ncbi.nlm.nih.gov/16713277/
https://pubmed.ncbi.nlm.nih.gov/11797962/
https://www.researchgate.net/publication/225443671_Dosimetric_parameters_of_palladium-103_brachytherapy_source_with_Monte_Carlo_simulation
https://pubmed.ncbi.nlm.nih.gov/10841414/
https://pubmed.ncbi.nlm.nih.gov/12735969/
https://pubmed.ncbi.nlm.nih.gov/16713277/
https://pubmed.ncbi.nlm.nih.gov/11797962/
https://pubmed.ncbi.nlm.nih.gov/10587234/
https://pubmed.ncbi.nlm.nih.gov/11797962/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Apply an energy correction factor to account for the difference in energy spectra between
the calibration source and Pd-103.

o Anneal the TLDs according to the manufacturer's instructions to erase any residual signal
before irradiation.

e Irradiation:
o Place the Pd-103 source in the designated holder within the phantom.

o Carefully position the TLDs at the desired radial distances and angles relative to the

source.

o Irradiate the TLDs for a predetermined time to deliver a dose within the linear range of the
TLD response.

e TLD Readout:

o After irradiation, carefully remove the TLDs from the phantom.

o Read out the TLDs using a calibrated TLD reader to obtain the thermoluminescent signal.
o Data Analysis:

o Convert the TLD signal to absorbed dose using the calibration curve and energy correction
factor.

o Calculate the dosimetric parameters (dose rate constant, radial dose function, anisotropy
function) according to the AAPM TG-43 formalism.

Visualizations
Dosimetry Calculation Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Input Parameters

Source-Specific Parameters
(A gL(), F(r,6))

Air-Kerma Strength (Sk)

TG-43 Calculation

Output

Geometry Factor Dose Rate Calculation

G(r9) D(r,6) = Sk * A* [G(1,8)/G(10,80)] * gL(r) * F(r,6) 3D Dose Distribution

Click to download full resolution via product page

Caption: Workflow for calculating dose distribution using the AAPM TG-43 formalism.

Experimental Setup for TLD Measurements
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Caption: Experimental setup for TLD dosimetry of a Pd-103 source in a solid water phantom.

Relationship of Dosimetric Parameters

Dose Rate
D(,8)

Air-Kerma Strength Dose Rate Constant Radial Dose Function Anisotropy Function Geometry Factor

(Sk) N (gL(M) (F(r8)) (E(E)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1244339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Interrelationship of dosimetric parameters in the AAPM TG-43 formalism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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